Cas no 6450-17-5 (4,6-Dichloro-5-fluoro-2-(methylsulfonyl)pyrimidine)

• Product Name: 4,6-Dichloro-5-fluoro-2-(methylsulfonyl)pyrimidine
• CAS No: 6450-17-5
• MF: C₅H₃Cl₂FN₂O₂S
• MW: 245.058921098709
• CID: 2190537
• PubChem ID: 86616257
• Update Time: 2025-11-06

4,6-Dichloro-5-fluoro-2-(methylsulfonyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4,6-Dichloro-5-fluoro-2-methanesulfonyl-pyrimidine
• 4,6-dichloro-5-fluoro-2-(methylsulfonyl)pyrimidine
• KSSQDCUPRDVXFH-UHFFFAOYSA-N
• 6450-17-5
• F70791
• MFCD20257930
• SY333439
• CS-0527169
• DB-305295
• 4,6-dichloro-5-fluoro-2-methylsulfonylpyrimidine
• SCHEMBL2960088
• 4,6-Dichloro-5-fluoro-2-(methylsulfonyl)pyrimidine

• Inchi： 1S/C5H3Cl2FN2O2S/c1-13(11,12)5-9-3(6)2(8)4(7)10-5/h1H3
• InChI Key： KSSQDCUPRDVXFH-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=NC(=N1)S(C)(=O)=O)Cl)F

Computed Properties

• Exact Mass: 243.9276321g/mol
• Monoisotopic Mass: 243.9276321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.3
• XLogP3: 1.8

Additional information on 4,6-Dichloro-5-fluoro-2-(methylsulfonyl)pyrimidine

Recent Advances in the Application of 4,6-Dichloro-5-fluoro-2-(methylsulfonyl)pyrimidine (CAS: 6450-17-5) in Chemical Biology and Pharmaceutical Research

4,6-Dichloro-5-fluoro-2-(methylsulfonyl)pyrimidine (CAS: 6450-17-5) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of antiviral and anticancer agents. Recent studies have highlighted its significance in medicinal chemistry due to its versatile reactivity and ability to serve as a scaffold for diverse pharmacophores. This research briefing provides an overview of the latest advancements involving this compound, focusing on its synthetic applications, mechanism of action, and potential therapeutic implications.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the utility of 4,6-Dichloro-5-fluoro-2-(methylsulfonyl)pyrimidine as a precursor for the synthesis of novel pyrimidine-based kinase inhibitors. The researchers utilized this compound to develop a series of derivatives targeting the PI3K/AKT/mTOR pathway, which is frequently dysregulated in cancer. The results showed promising in vitro and in vivo efficacy against several cancer cell lines, with one derivative exhibiting nanomolar IC50 values.

Another significant application was reported in the field of antiviral drug discovery. A 2024 study in Bioorganic & Medicinal Chemistry Letters described the use of 6450-17-5 as a building block for the synthesis of potent inhibitors of the SARS-CoV-2 main protease. The researchers employed structure-based drug design to optimize the compound's interactions with the viral protease, resulting in derivatives with improved binding affinity and selectivity.

From a synthetic chemistry perspective, recent advancements have focused on developing more efficient and environmentally friendly methods for the preparation of 4,6-Dichloro-5-fluoro-2-(methylsulfonyl)pyrimidine. A 2023 paper in Organic Process Research & Development reported a novel continuous-flow synthesis approach that significantly improved yield (85-90%) while reducing waste generation compared to traditional batch methods.

The compound's mechanism of action has been further elucidated through structural biology studies. Cryo-EM and X-ray crystallography analyses have revealed that derivatives of 6450-17-5 can induce conformational changes in target proteins, particularly in the ATP-binding sites of various kinases. This understanding has paved the way for the rational design of more selective and potent therapeutic agents.

In terms of pharmacokinetic properties, recent preclinical studies have shown that properly modified derivatives of 4,6-Dichloro-5-fluoro-2-(methylsulfonyl)pyrimidine exhibit favorable absorption and distribution profiles. A 2024 study in Drug Metabolism and Disposition reported improved metabolic stability through strategic fluorination at the 5-position, addressing previous challenges with rapid hepatic clearance.

Looking forward, researchers are exploring the potential of this scaffold in targeted drug delivery systems. Preliminary work published in the Journal of Controlled Release (2024) demonstrated the conjugation of 6450-17-5 derivatives with antibody-drug conjugates (ADCs) for selective delivery to tumor cells, showing reduced systemic toxicity while maintaining therapeutic efficacy.

The safety profile of this compound and its derivatives continues to be an area of active investigation. Recent toxicological studies have established structure-toxicity relationships that are guiding the development of safer analogs. Regulatory considerations for compounds derived from this scaffold are being addressed through collaborative efforts between academic researchers and pharmaceutical companies.